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Compound of Interest

Compound Name: GSK2018682

Cat. No.: B1672365 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with potent compounds like GSK2018682,

a selective S1P1 receptor modulator.[1] Adherence to strict safety and handling protocols is

critical to minimize exposure risk and maintain the integrity of your research. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans for GSK2018682.

Compound Identification and Properties
A clear understanding of the compound's properties is the first step in safe handling.

Property Value

IUPAC Name
4-(4-(5-(5-chloro-6-isopropoxypyridin-3-yl)-1,2,4-

oxadiazol-3-yl)-1H-indol-1-yl)butanoic acid

Molecular Formula C₂₂H₂₁ClN₄O₄[2]

Molecular Weight 440.88 g/mol [2]

Appearance Solid powder

Solubility Soluble in DMSO to 100 mM[2]

Storage
Store powder at -20°C.[2] Store solutions in

solvent at -80°C.[3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to create a barrier between

the researcher and the hazardous material. When handling GSK2018682, the following PPE is

required:

PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile

gloves.[3][4]

Prevents skin contact. The

outer glove is removed

immediately after handling,

minimizing contamination of

the inner glove and

subsequent surfaces.

Body Protection

Disposable, low-permeability

fabric lab coat with long

sleeves and tight-fitting cuffs.

[4]

Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved N95

respirator.[3]

Mandatory when handling the

powdered form outside of a

certified containment system to

prevent inhalation of fine

particles.[3]

Eye and Face Protection
Safety goggles with side

shields.[3]

Protects against splashes or

airborne particles.[3]

Operational Handling Workflow
A systematic workflow ensures that all safety measures are in place before, during, and after

handling GSK2018682.
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Preparation

Handling (in Containment)

Post-Handling & Decontamination

Waste Disposal

Designate Handling Area

Don Appropriate PPE
(Double Gloves, Gown, Goggles, N95 Respirator)

Gather All Necessary
Materials and Equipment

Work within a Certified
Chemical Fume Hood or Glove Box

Proceed to Handling

Weigh and Handle
Solid Compound

Prepare Solution
(if applicable)

Decontaminate Work Surfaces

Complete Handling

Remove PPE in
Designated Area

Dispose of Contaminated Solid Waste
(e.g., tips, tubes) as Hazardous Waste

Proceed to Disposal

Dispose of Liquid Waste
as Hazardous Chemical Waste

Dispose of Single-Use PPE
as Hazardous Waste

Click to download full resolution via product page

Safe handling workflow for GSK2018682.
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Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and decontaminate the area.

Spill Type Procedure

Solid Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including respiratory

protection. 3. Carefully sweep or vacuum the

material into a sealed container for disposal.

Avoid creating dust. 4. Decontaminate the spill

area with a suitable cleaning agent.[3]

Liquid Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE. 3. Absorb the spill with an inert

material (e.g., vermiculite, sand). 4. Place the

absorbent material into a sealed container for

disposal. 5. Decontaminate the spill area with a

suitable cleaning agent.[3]

Disposal Plan
All waste generated from handling GSK2018682 must be treated as hazardous waste.

Single-Use PPE: All disposable PPE, including gloves, gowns, and masks, should be

disposed of as hazardous waste according to institutional guidelines.[3]

Chemical Waste: Both solid and liquid waste containing GSK2018682 must be disposed of in

designated hazardous waste containers.[3] Do not dispose of down the drain or in general

waste.[3] Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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